molecular formula C10H8BrF3N2O3 B8423107 N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide

N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide

Cat. No.: B8423107
M. Wt: 341.08 g/mol
InChI Key: NZSQJZKPWFSXQW-UHFFFAOYSA-N
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Description

N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C10H8BrF3N2O3 and its molecular weight is 341.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8BrF3N2O3

Molecular Weight

341.08 g/mol

IUPAC Name

N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide

InChI

InChI=1S/C10H8BrF3N2O3/c11-7-2-1-6(8(5-7)16(18)19)3-4-15-9(17)10(12,13)14/h1-2,5H,3-4H2,(H,15,17)

InChI Key

NZSQJZKPWFSXQW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)[N+](=O)[O-])CCNC(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 23.89 g of N-[2-(4-bromophenyl)ethyl]-2,2,2-trifluoroacetamide in 200 mL of acetonitrile was added in one portion 13.87 g of nitronium tetrafluoroborate under ice-cooling. After the mixture was stirred at room temperature for 15 minutes, to the reaction mixture was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: ethyl acetate-hexane) to give 11.03 g of N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide.
Quantity
23.89 g
Type
reactant
Reaction Step One
Quantity
13.87 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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